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Compound of Interest

Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B15550010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium mesoxalate trihydrate, also known as calcium ketomalonate trihydrate or mesoxalic

acid calcium salt trihydrate, is a compound with emerging interest in the fields of immunology

and metabolic disease research. Preclinical studies have suggested its potential as a B-cell

proliferation agent and an anti-diabetic compound. This technical guide provides a

comprehensive review of the available literature on calcium mesoxalate trihydrate, focusing

on its chemical properties, biological activities, and the experimental protocols used in its

evaluation.

Chemical Properties
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Property Value Source

Synonyms

Ketomalonic acid calcium

trihydrate, Mesoxalic acid

calcium salt trihydrate, Calcium

ketomalonate trihydrate

N/A

Molecular Formula C3H2CaO6·3H2O N/A

Molecular Weight 228.17 g/mol [1]

Appearance
White to almost white powder

or crystal
[1]

Solubility Low solubility in water. [1]

Biological Activity
B-Cell Proliferation
Calcium mesoxalate trihydrate has been reported to promote the proliferation of B cells.[2][3]

However, detailed experimental protocols and the underlying signaling pathways for this activity

are not extensively described in the currently available public literature.

Anti-Diabetic Activity
Early studies have indicated that calcium mesoxalate possesses anti-diabetic properties.

Research in alloxan-induced diabetic animal models has shown that oral administration of

calcium mesoxalate can lead to a reduction or normalization of urinary sugar levels and a

decrease in blood sugar.[2][3] This effect is believed to be linked to the function of the pancreas

and an increase in carbohydrate utilization.[2]

Experimental Protocols
Synthesis of Calcium Mesoxalate Trihydrate
Detailed experimental protocols for the synthesis of calcium mesoxalate trihydrate are not

readily available in the reviewed literature. While general methods for the preparation of

ketomalonic acid compounds exist, a specific and reproducible protocol for the trihydrate salt of

calcium mesoxalate could not be identified.
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In-Vivo Anti-Diabetic Assays
The following experimental outlines are based on a 1955 study by Kobayashi et al.,

investigating the anti-diabetic activity of calcium mesoxalate in alloxan-induced diabetic rabbits

and dogs.[2]

1. Oral Carbohydrate Tolerance Test

Animal Model: Alloxan-induced diabetic rabbits.

Housing: Animals are housed in metabolic cages to allow for daily urine collection and

analysis of sugar content.

Diet: A standardized diet with a known carbohydrate content (e.g., 300g of bean curd residue

and 100g of carrots, equivalent to 27g of carbohydrate) is provided.

Procedure:

Baseline: Blood is sampled before feeding, 3 hours after feeding, and then every 2 hours

for a total of 10 hours. A final sample is taken at 21 hours. This establishes the baseline

oral carbohydrate tolerance curve.

Treatment: Calcium mesoxalate is administered orally at a dose of 100 mg/kg twice a day

(9 a.m. and 8 p.m.) for several consecutive days, until a reduction or disappearance of

glycosuria is observed. The oral carbohydrate tolerance test is then repeated.

Post-Treatment: The administration of calcium mesoxalate is discontinued, and a final oral

carbohydrate tolerance test is performed to observe any reversal of the effect.

2. Intravenous Glucose Tolerance Test (IVGTT)

Animal Model: Alloxan-induced diabetic dogs and rabbits.

Pre-test Conditioning: Animals are fasted for 15 hours prior to the test.

Procedure:

A baseline IVGTT is performed on the diabetic animals.
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The animals are then treated with calcium mesoxalate.

A second IVGTT is performed during the treatment period to assess changes in glucose

tolerance. The study notes that the fall of the blood sugar curve during treatment is

sharper than the pre-treatment curve.

Signaling Pathways
The signaling pathways through which calcium mesoxalate trihydrate exerts its biological

effects, particularly on B-cell proliferation and insulin signaling, are not elucidated in the current

body of scientific literature. Further research is required to identify the molecular targets and

downstream signaling cascades involved in its mechanism of action.

Visualizations
As no specific signaling pathways or detailed experimental workflows for calcium mesoxalate
trihydrate are described in the literature, a definitive diagram cannot be provided. However, a

conceptual workflow for the investigation of its anti-diabetic properties can be visualized as

follows:
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Caption: Conceptual workflow for evaluating the anti-diabetic activity of Calcium Mesoxalate
Trihydrate.
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Conclusion and Future Directions
Calcium mesoxalate trihydrate presents as a molecule with interesting, yet underexplored,

biological activities. The existing literature points to its potential in modulating immune

responses and glucose metabolism. However, there is a significant gap in the understanding of

its fundamental properties and mechanisms of action.

To advance the study of this compound, future research should prioritize:

Development and publication of a standardized synthesis protocol.

Comprehensive characterization of its physicochemical properties.

Detailed investigation into the molecular mechanisms and signaling pathways underlying its

effects on B cells and in diabetes.

Elucidation of its pharmacokinetic and pharmacodynamic profiles.

Addressing these knowledge gaps is crucial for determining the therapeutic potential of

calcium mesoxalate trihydrate and guiding future drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15550010#review-of-literature-on-calcium-
mesoxalate-trihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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